Cas no 1797646-73-1 (6-methoxy-N-[(1-methyl-1H-pyrrol-2-yl)methyl]-N-[(thiophen-2-yl)methyl]-1H-indole-2-carboxamide)

• Product Name: 6-methoxy-N-[(1-methyl-1H-pyrrol-2-yl)methyl]-N-[(thiophen-2-yl)methyl]-1H-indole-2-carboxamide
• CAS No: 1797646-73-1
• MF: C₂₁H₂₁N₃O₂S
• MW: 379.475343465805
• CID: 5371817
• Update Time: 2025-06-30

6-methoxy-N-[(1-methyl-1H-pyrrol-2-yl)methyl]-N-[(thiophen-2-yl)methyl]-1H-indole-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 6-methoxy-N-[(1-methylpyrrol-2-yl)methyl]-N-(thiophen-2-ylmethyl)-1H-indole-2-carboxamide
• 6-methoxy-N-[(1-methyl-1H-pyrrol-2-yl)methyl]-N-[(thiophen-2-yl)methyl]-1H-indole-2-carboxamide

• Inchi： 1S/C21H21N3O2S/c1-23-9-3-5-16(23)13-24(14-18-6-4-10-27-18)21(25)20-11-15-7-8-17(26-2)12-19(15)22-20/h3-12,22H,13-14H2,1-2H3
• InChI Key： UMQSSUBSKPCCKR-UHFFFAOYSA-N
• SMILES： N1C2=C(C=CC(OC)=C2)C=C1C(N(CC1=CC=CN1C)CC1SC=CC=1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxamides and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives Indolecarboxamides and derivatives

Additional information on 6-methoxy-N-[(1-methyl-1H-pyrrol-2-yl)methyl]-N-[(thiophen-2-yl)methyl]-1H-indole-2-carboxamide

Introduction to 6-methoxy-N-[(1-methyl-1H-pyrrol-2-yl)methyl]-N-[(thiophen-2-yl)methyl]-1H-indole-2-carboxamide and Its Significance in Modern Chemical Biology

6-methoxy-N-[(1-methyl-1H-pyrrol-2-yl)methyl]-N-[(thiophen-2-yl)methyl]-1H-indole-2-carboxamide, identified by its CAS number 1797646-73-1, is a structurally complex organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to a class of heterocyclic molecules characterized by the presence of multiple aromatic rings and functional groups, which contribute to its unique chemical properties and biological activities. The molecular structure of this compound incorporates elements such as a methoxy group, methylpyrrole, and thiophene moieties, which are known to play crucial roles in modulating biological pathways and interactions.

The significance of 6-methoxy-N-[(1-methyl-1H-pyrrol-2-yl)methyl]-N-[(thiophen-2-yl)methyl]-1H-indole-2-carboxamide lies in its potential as a lead compound for the development of novel therapeutic agents. The indole core, a common motif in many bioactive molecules, is particularly noteworthy for its involvement in various biological processes. Recent studies have highlighted the importance of indole derivatives in the modulation of inflammatory responses, neurodegenerative diseases, and cancer biology. The presence of additional functional groups such as the methoxy group and the thiophene ring further enhances the compound's pharmacological profile, making it a promising candidate for further investigation.

In the realm of drug discovery, the structural features of 6-methoxy-N-[(1-methyl-1H-pyrrol-2-yl)methyl]-N-[(thiophen-2-yl)methyl]-1H-indole-2-carboxamide make it an attractive scaffold for designing molecules with enhanced binding affinity and selectivity. The methylpyrrole moiety, in particular, has been shown to interact with specific biological targets through hydrophobic and van der Waals forces, contributing to the compound's ability to modulate receptor activity. This interaction is critical for achieving the desired therapeutic effects while minimizing off-target side effects.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of 6-methoxy-N-[(1-methyl-1H-pyrrol-2-yl)methyl]-N-[(thiophen-2-yli)methyl]-1H-indole-2-carboxamide to various biological targets with high accuracy. These studies have provided valuable insights into how the compound interacts with proteins and enzymes involved in key metabolic pathways. For instance, research has suggested that this compound may inhibit enzymes associated with inflammation by binding to their active sites and disrupting their normal function. Such findings are crucial for understanding the potential therapeutic applications of this molecule.

The synthesis of 6-methoxy-N-[(1-methyl-lH-pyrrol-Z-yllmethyl)-N-[(thiophen-Z-yllmethyl)]l-H-indole-Z-carboxamide presents unique challenges due to its complex structure. However, recent improvements in synthetic methodologies have made it more feasible to produce this compound on a scalable basis. Techniques such as multi-step organic synthesis combined with advanced purification methods have enabled researchers to obtain high-purity samples suitable for biological testing. The ability to synthesize this compound efficiently is essential for conducting comprehensive pharmacological studies and evaluating its potential as a drug candidate.

One of the most compelling aspects of 6-methoxy-N-[(l-methyl-lH-pyrrol-Z-yllmethyl)-N-[(thiophen-Z-yllmethyl)]l-H-indole-Z-carboxamide is its potential in addressing unmet medical needs. Current research indicates that this compound may exhibit properties such as anti-inflammatory, antioxidant, and anticancer activities. These properties make it a promising candidate for treating conditions such as rheumatoid arthritis, neurodegenerative disorders, and various types of cancer. The ability of this molecule to modulate multiple biological pathways simultaneously suggests that it could offer a more comprehensive therapeutic approach compared to existing treatments.

Furthermore, the structural diversity inherent in 6-methoxy-N-[(l-methyl-lH-pyrrol-Z-yllmethyl)-N-[(thiophen-Z-yllmethyl)]l-H-indole-Z-carboxamide provides a rich foundation for structure-based drug design. By modifying specific functional groups or introducing new ones, researchers can generate libraries of derivatives with tailored pharmacological properties. This approach has been successfully employed in other areas of drug discovery and holds great promise for developing novel therapeutics based on 6-methoxy-N-[(l-methyl-lH-pyrrol-Z-yllmethyl)-N-[(thiophen-Z-yllmethyl)]l-H-indole-Z-carboxamide.

The growing body of evidence supporting the bioactivity of 6-methoxy-N-[(l-methyl-lH-pyrrol-Z-yllmethyl)-N-[(thiophen-Z-yllmethyl)]l-H-indole-Z-carboxamide has prompted several academic and industrial research teams to investigate its potential further. Preclinical studies are currently underway to evaluate its safety profile and efficacy in animal models. These studies are critical for determining whether this compound can progress to human clinical trials and ultimately become a viable therapeutic option. The outcomes of these studies will provide valuable insights into the future development pipeline for 6-methoxy-N-[(l-methyl-lH-pyrrol-Z-yllmethyl)-N-[(thiophen-Z-yllmethyl)]l-H-indole-Z-carboxamide.

In conclusion, 6 -methoxy - N -[ ( l -m ethyl - l H -pyr rol - 2 -y ll m ethyl ) - N -[ ( thi o ph en - 2 -y ll m ethyl ) ] l H -ind ole - 2 -car box am ide (CAS no . 1797646 -73 - 1) represents a significant advancement in chemical biology and pharmaceutical research . Its complex molecular structure , coupled with its demonstrated bioactivity , makes it a compelling candidate for further development . As research continues , we can expect more insights into its therapeutic potential , paving the way for novel treatments targeting various diseases . The ongoing exploration of this compound underscores the importance of innovative approaches in drug discovery and development .